Cas no 52689-20-0 (3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid)

• Product Name: 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid
• CAS No: 52689-20-0
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD02855406
• CID: 877845
• Update Time: 2026-04-29

3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)propanoic acid
• 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid
• 3-(1-benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid(SALTDATA: FREE)
• AC1MYV4O
• AG-F-79878
• Ambcb6570808
• CTK4J6303
• MolPort-016-631-715

• MDL： MFCD02855406
• Inchi： InChI=1S/C13H14N2O3S/c16-11(17)7-6-10-12(18)15(13(19)14-10)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,19)(H,16,17)
• InChI Key： KADCBAPDPZQMFI-UHFFFAOYSA-N
• SMILES： O=C1C(NC(=S)N1CC2=CC=CC=C2)CCC(O)=O

Computed Properties

• Exact Mass: 278.07300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 101.73000
• LogP: 1.40340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid

3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No 52689-20-0, known as 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The imidazolidin core of the molecule, combined with the benzyl and propanoic acid substituents, contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of imidazolidin derivatives in medicinal chemistry. These compounds are known for their ability to act as inhibitors of various enzymes, making them promising candidates for therapeutic interventions. The benzyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and targeting specific biological pathways. Furthermore, the thioxo functionality introduces sulfur into the structure, which can play a critical role in modulating the compound's pharmacokinetic properties.

One of the most notable advancements in the study of 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid involves its application as a potential anticancer agent. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as histone deacetylases (HDACs). The propanoic acid moiety has been shown to enhance the compound's ability to penetrate cellular membranes, thereby increasing its efficacy in targeting cancer cells.

In addition to its therapeutic potential, this compound has also been investigated for its role in neuroprotective applications. Studies have demonstrated that the imidazolidin framework can interact with neuronal receptors, potentially offering protection against neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of the benzyl group and the thioxo functionality has been found to enhance the compound's stability and reduce its toxicity, making it a safer option for long-term use.

The synthesis of 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the yield and purity of this compound. These methods also contribute to a more sustainable production process, aligning with current green chemistry initiatives.

From a structural perspective, the molecule exhibits a high degree of symmetry and functional group diversity. The imidazolidin ring serves as a central hub for various chemical interactions, while the benzyl and propanoic acid groups provide additional sites for functionalization. This structural diversity allows for extensive modifications, enabling researchers to tailor the compound's properties for specific applications.

Recent computational studies have provided deeper insights into the molecular dynamics of this compound. Molecular docking simulations have revealed that the thioxoimidazolidin moiety can bind effectively to target proteins, suggesting its potential as a lead compound in drug design. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, further enhancing our understanding of its reactivity and stability.

In conclusion, 3-(1-Benzyl-5-oxo-2-thioxoimidazolidin-4-yl)propanoic acid represents a cutting-edge molecule with vast potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to make significant contributions to the field of medicinal chemistry.